1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-

• CAS RN: 57083-29-1
• Molecular Formula: C18H16O
• Molecular Weight: 248.3 g/mol
• IUPAC Name: 1-(4-methylphenyl)-5-phenylpenta-1,4-dien-3-one
• InChI: InChI=1S/C18H16O/c1-15-7-9-17(10-8-15)12-14-18(19)13-11-16-5-3-2-4-6-16/h2-14H,1H3
• InChI Key: DBDJWKCEIXOUDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2

Description

1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl- is a useful research compound. Its molecular formula is C18H16O and its molecular weight is 248.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 146.0 g (1.0 mole) of benzalacetone and 122.0 g (1.02 mole) 4-tolualdehyde (Compound II-A) was dissolved in 750 ml ethanol, and the solution was diluted with 200 ml water. With stirring, at room temperature, all at once, 100 ml of 10% NaOH solution were added. After 1.5 hours the thick, cream precipitate was filtered off, resuspended in 1 liter 20% ethanol in water, refiltered, sucked dry and recrystallized from ethanol/ethyl acetate to give 180 g of 1-phenyl-5-(4-tolyl)-1,4-pentadiene-3-one (Compound IV-A). The product structure was confirmed by field desorption mass spectrometry (FDMS) and infrared (IR) spectrometry.